Cas no 277-06-5 (3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI))

• Product name: 3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
• CAS No: 277-06-5
• MF: C₆H₈O₂
• MW: 112.12652
• CID: 264128
• PubChem ID: 9232

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
• 1,2:3,4-Diepoxycyclohexane
• UNII-AOF31T5W1C
• SCHEMBL4564219
• 3,8-Dioxatricyclo[5.1.0.0~2,4~]octane
• AOF31T5W1C
• 277-06-5
• Cyclohexa-1,3-diene dioxide
• DTXSID20950371
• cyclohexadiene dioxide

• Inchi： InChI=1S/C6H8O2/c1-2-4-6(8-4)5-3(1)7-5/h3-6H,1-2H2
• InChI Key： APXNRLPBXNJAGG-UHFFFAOYSA-N
• SMILES： C12OC1CCC1C2O1

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• Density: 1.0494 (rough estimate)
• Boiling Point: 147.55°C (rough estimate)
• Refractive Index: 1.4792 (estimate)
• PSA: 25.06